Cas no 2411242-09-4 (2-chloro-N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)acetamide hydrochloride)

• Product Name: 2-chloro-N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)acetamide hydrochloride
• CAS No: 2411242-09-4
• MF: C₁₀H₁₁Cl₂N₃O₂S
• MW: 308.184238672256
• CID: 5355112
• PubChem ID: 146098063
• Update Time: 2025-05-20

2-chloro-N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]acetamide;hydrochloride
• Z4202303228
• 2-chloro-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide hydrochloride
• 2-chloro-N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)acetamide hydrochloride

• Inchi： 1S/C10H10ClN3O2S.ClH/c11-5-8(15)12-2-3-14-6-13-7-1-4-17-9(7)10(14)16;/h1,4,6H,2-3,5H2,(H,12,15);1H
• InChI Key： UMBSGKHCAYDSHW-UHFFFAOYSA-N
• SMILES： ClCC(NCCN1C=NC2C=CSC=2C1=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Topological Polar Surface Area: 90

Additional information on 2-chloro-N-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)acetamide hydrochloride

Compound CAS No 2411242-09-4: 2-Chloro-N-(2-{4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl}Ethyl)Acetamide Hydrochloride

The compound with CAS No 2411242-09-4, known as 2-chloro-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound is notable for its unique structure, which incorporates a thienopyrimidine core—a heterocyclic system known for its potential in drug design. The presence of a chlorine substituent and an acetamide group further enhances its chemical versatility and biological activity.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research has shown that the thienopyrimidine moiety can interact with key enzymes involved in cellular signaling. This interaction suggests that the compound may have applications in the development of novel therapeutic agents, particularly in the treatment of diseases such as cancer and inflammatory disorders. The hydrochloride salt form of the compound is also advantageous for improving its solubility and bioavailability, making it more amenable for pharmacological studies.

The synthesis of CAS No 2411242-09-4 involves a multi-step process that combines advanced organic chemistry techniques. The construction of the thienopyrimidine ring is a critical step, often achieved through cyclization reactions involving appropriate precursors. The introduction of the chlorine atom and the acetamide group is carefully controlled to ensure high purity and stability of the final product. These synthetic methods have been optimized based on recent advancements in chemical synthesis, ensuring scalability and reproducibility.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For example, it has shown selective inhibition against certain kinases, which are often overexpressed in cancer cells. This selectivity suggests that the compound could be developed into a targeted therapy with reduced off-target effects. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating autoimmune diseases.

The structural uniqueness of CAS No 2411242-09-4 also makes it a valuable tool for studying complex biological systems. Researchers have utilized this compound to investigate the role of specific protein-protein interactions in disease progression. By inhibiting these interactions, the compound provides insights into potential therapeutic strategies that could be employed in future drug development.

In conclusion, CAS No 2411242-09-4 (2-chloro-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide hydrochloride) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a leading candidate for further exploration in drug discovery programs. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.